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Compound of Interest

Compound Name: Daidzein-3',5',8-d3

Cat. No.: B026482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies

typically presented in a Certificate of Analysis (CoA) for the isotopically labeled compound,

Daidzein-3',5',8-d3. This internal standard is critical for accurate quantification in metabolic,

pharmacokinetic, and clinical studies involving its non-labeled counterpart, daidzein.

Compound Information
Daidzein-3',5',8-d3 is a deuterated form of daidzein, a naturally occurring isoflavone found in

soybeans and other legumes. The stable isotope labeling allows it to be distinguished from

endogenous daidzein by mass spectrometry, making it an ideal internal standard for analytical

assays.

Table 1: General Compound Specifications
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Parameter Specification

Compound Name Daidzein-3',5',8-d3

Alternate Names

7-Hydroxy-3-(4-hydroxyphenyl-3,5-d2)-4H-1-

benzopyran-4-one-8-d; 4',7-

Dihydroxyisoflavone-d3[1]

CAS Number 220930-96-1[1][2]

Unlabeled CAS Number 486-66-8[2]

Molecular Formula C₁₅H₇D₃O₄[1]

Molecular Weight 257.26 g/mol

Appearance Crystalline solid

Storage
Store refrigerated (+2°C to +8°C). Protect from

light.

Quantitative Data
The following tables summarize the key quantitative data found on a typical CoA for Daidzein-
3',5',8-d3, ensuring its identity, purity, and suitability for quantitative analysis.

Table 2: Purity and Isotopic Enrichment

Analysis Method Result

Chemical Purity HPLC ≥98%

Isotopic Purity Mass Spectrometry ≥97% Deuterium Incorporation

Concentration (if sold as

solution)
Gravimetric 60 µg/mL in acetonitrile-D₃

Experimental Protocols
Detailed methodologies are crucial for understanding the quality of the standard. Below are

typical protocols for the key analyses performed.
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3.1. High-Performance Liquid Chromatography (HPLC) for Chemical Purity

Objective: To determine the chemical purity of the Daidzein-3',5',8-d3 standard by

separating it from any non-labeled daidzein or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., Zorbax SB-CN, 250 mm × 4.6 mm, 5 µm

particle size) is commonly used for isoflavone separation.

Mobile Phase: A gradient elution is typically employed, for example, with a mixture of 0.1%

acetic acid in water (A) and 0.1% acetic acid in acetonitrile (B).

Flow Rate: 1.0 mL/min.

Detection: UV absorbance is monitored at a wavelength of 254 nm or 260 nm.

Procedure: A known concentration of the Daidzein-3',5',8-d3 is dissolved in a suitable

solvent (e.g., methanol or acetonitrile). The solution is injected into the HPLC system. The

peak area of the Daidzein-3',5',8-d3 is compared to the total area of all observed peaks to

calculate the chemical purity.

3.2. Mass Spectrometry (MS) for Isotopic Purity and Identity Confirmation

Objective: To confirm the molecular weight of Daidzein-3',5',8-d3 and determine the extent

of deuterium incorporation.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS).

Ionization: Electrospray ionization (ESI) is a common technique for isoflavones.

Analysis Mode: The analysis is performed in selected ion monitoring (SIM) mode to monitor

the mass-to-charge ratios (m/z) of both the labeled and unlabeled daidzein.

Monitored Ions:

Daidzein: m/z 255
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Daidzein-3',5',8-d3: m/z 258 (or corresponding adducts)

Procedure: A solution of the compound is introduced into the mass spectrometer. The

relative intensities of the ion signals corresponding to Daidzein-3',5',8-d3 and any unlabeled

daidzein are used to calculate the isotopic purity. The observed mass spectrum is compared

to the theoretical mass spectrum to confirm the compound's identity.

Visualized Workflows
4.1. Certificate of Analysis (CoA) Generation Workflow

The following diagram illustrates the typical workflow for generating a Certificate of Analysis for

a chemical standard like Daidzein-3',5',8-d3.
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Quality Control Testing

Documentation

Raw Material Receipt & Quarantine

Identity Confirmation (MS)

Chemical Purity (HPLC)

Isotopic Purity (MS)

Concentration Verification (if solution)

Data Review & Approval

CoA Generation

Product Release

 

Sample Preparation

Analysis

Biological Sample (e.g., Urine, Plasma)

Spike with Daidzein-d3 Internal Standard

Enzymatic Hydrolysis (if measuring total daidzein)

Extraction (e.g., SPE, LLE)

LC-MS/MS Analysis

Quantification (Ratio of Daidzein to Daidzein-d3)

Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Daidzein-
3',5',8-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026482#daidzein-3-5-8-d3-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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